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Compound of Interest

Compound Name: BRD6989

Cat. No.: B15610468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of

BRD6989 (CAS: 642008-81-9), a selective inhibitor of cyclin-dependent kinases 8 and 19

(CDK8/CDK19). The information is intended to support a safe laboratory environment and

ensure proper experimental execution and waste management.

Disclaimer: A specific Safety Data Sheet (SDS) for BRD6989 was not publicly available at the

time of this document's creation. The following guidance is based on information for similar

chemical compounds and general laboratory safety best practices. It is imperative to

supplement this information with a risk assessment specific to your laboratory's procedures and

to consult with your institution's Environmental Health and Safety (EHS) department.

Personal Protective Equipment (PPE)
Given that BRD6989 is a bioactive small molecule intended for research use only, appropriate

PPE should be worn at all times to minimize exposure. The following table summarizes the

recommended PPE for handling BRD6989 in solid (powder) and solution forms.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Handling Solid

Compound

(weighing,

aliquoting)

Safety glasses

with side shields

or chemical

splash goggles

Nitrile gloves

(double-gloving

recommended)

Laboratory coat

N95 respirator or

use of a certified

chemical fume

hood

Preparing

Solutions

Chemical splash

goggles
Nitrile gloves Laboratory coat

Certified

chemical fume

hood

Administering to

cell cultures
Safety glasses Nitrile gloves Laboratory coat

Not generally

required if

performed in a

biological safety

cabinet

Handling Waste
Chemical splash

goggles
Nitrile gloves Laboratory coat

Not generally

required if waste

is properly

contained

Operational Plans: Handling and Storage
BRD6989 is a solid powder, typically white to beige in color, and is soluble in dimethyl sulfoxide

(DMSO). Careful handling is required to avoid inhalation of the powder and skin contact.

Preparation of Stock Solutions:

Work in a ventilated enclosure: All handling of the solid form of BRD6989 should be

performed in a certified chemical fume hood to prevent inhalation of dust.

Use appropriate PPE: Wear safety goggles, a lab coat, and nitrile gloves.

Weighing: Carefully weigh the desired amount of BRD6989 powder.

Dissolving: Add the appropriate volume of DMSO to the powder to achieve the desired stock

concentration. For example, a common solubility is 2 mg/mL in DMSO.
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Storage of Stock Solutions: Aliquot the stock solution into smaller, tightly sealed vials to

avoid repeated freeze-thaw cycles. Store at -20°C for long-term storage (months to years) or

at 0-4°C for short-term storage (days to weeks)[1].

General Handling Precautions:

Avoid creating dust when handling the solid form.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Ensure a safety shower and eyewash station are readily accessible.

Disposal Plan
Proper disposal of BRD6989 and any contaminated materials is crucial to prevent

environmental contamination and ensure laboratory safety. As with many research chemicals,

BRD6989 should be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Unused Solid BRD6989
Collect in a designated, labeled hazardous

waste container.

Solutions containing BRD6989
Collect in a designated, labeled hazardous liquid

waste container. Do not pour down the drain.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated solid hazardous

waste container.

Contaminated Sharps (e.g., needles)
Dispose of in a puncture-resistant sharps

container labeled as hazardous chemical waste.

Empty Vials

Triple-rinse with a suitable solvent (e.g.,

ethanol). Collect the rinsate as hazardous liquid

waste. The rinsed vial can then be disposed of

as regular lab glass waste, in accordance with

institutional policies.
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All waste must be disposed of through your institution's EHS-approved hazardous waste

management program.

Signaling Pathway and Experimental Workflow
BRD6989 is a selective inhibitor of CDK8 and CDK19, which are components of the Mediator

complex involved in transcriptional regulation. Inhibition of CDK8/CDK19 by BRD6989 has

been shown to upregulate the production of the anti-inflammatory cytokine Interleukin-10 (IL-

10).
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Caption: Simplified diagram of BRD6989 inhibiting CDK8/CDK19, leading to altered gene

expression and increased IL-10 production.

The following diagram illustrates a general experimental workflow for studying the effects of

BRD6989 on cells in culture.

General Experimental Workflow for BRD6989
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Caption: A typical workflow for in vitro experiments involving BRD6989, from cell culture to

waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
BRD6989]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610468#personal-protective-equipment-for-
handling-brd6989]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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